4-{4-[4-(methylsulfonyl)-1-piperazinyl]-2-pyrimidinyl}morpholine

• IUPAC Name: 4-[4-(4-methylsulfonylpiperazin-1-yl)pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C13H21N5O3S/c1-22(19,20)18-6-4-16(5-7-18)12-2-3-14-13(15-12)17-8-10-21-11-9-17/h2-3H,4-11H2,1H3
• InChI Key: VJKYJTNVOXNDDF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)C2=NC(=NC=C2)N3CCOCC3
• Molecular Formula: C13H21N5O3S
• Molecular Weight: 327.41 g/mol

Description

The compound appears to contain a morpholine ring, a piperazine ring, and a pyrimidine ring, all of which are common structures in many pharmaceuticals. The methylsulfonyl group is a common functional group in organic chemistry, often involved in making compounds more soluble or altering their reactivity.

Molecular Structure Analysis

The molecular structure of a compound like this would likely be quite complex, with the different rings and functional groups contributing to its three-dimensional shape.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would depend on its exact structure. Factors like its solubility, melting point, and stability could be influenced by the presence and position of the different functional groups.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many drugs work by binding to specific proteins or other molecules in the body, altering their function.

Safety and Hazards

The safety and hazards associated with a compound like this would depend on factors like its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.